Cas no 3201-98-7 (2-Furanmethanamine,N-methyl-a-(phenylmethyl)-)

• Product Name: 2-Furanmethanamine,N-methyl-a-(phenylmethyl)-
• CAS No: 3201-98-7
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 312195
• PubChem ID: 18548
• Update Time: 2025-04-19

2-Furanmethanamine,N-methyl-a-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine,N-methyl-a-(phenylmethyl)-
• α-Benzyl-N-methylfuran-2-methanamine
• 2-Methylamino-1-phenyl-2-(furyl-(2))-ethan
• 2-Methylamino-1-phenyl-2-< furyl-(2)> -ethan
• AC1L2CAL
• amp
• BRN 1344601
• CTK8I1774
• WLN: T5OJ BYM1&amp
• .alpha.-Benzyl-N-methylfurfurylamine
• NSC 203381
• NSC203381
• Furfurylamine, .alpha.-benzyl-N-methyl-
• WLN: T5OJ BYM1&1R
• 3201-98-7
• NSC-203381
• FURFURYLAMINE, alpha-BENZYL-N-METHYL-
• alpha-Benzyl-N-methylfurfurylamine

• Inchi： 1S/C13H15NO/c1-14-12(13-8-5-9-15-13)10-11-6-3-2-4-7-11/h2-9,12,14H,10H2,1H3
• InChI Key： OJYCNSIKWPZXHW-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CC1C=CC=CC=1)NC

Computed Properties

• Exact Mass: 237.092
• Monoisotopic Mass: 237.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.049g/cm3
• Boiling Point: 251.7ºC at 760 mmHg
• Flash Point: 106ºC
• Refractive Index: 1.546
• LogP: 3.17370